Cas no 139984-00-2 (1-Hexanone, 2-methyl-1-(2-pyridinyl)-)

1-Hexanone, 2-methyl-1-(2-pyridinyl)- structure
139984-00-2 structure
Product Name:1-Hexanone, 2-methyl-1-(2-pyridinyl)-
CAS No:139984-00-2
MF:C12H17NO
MW:191.269483327866
CID:1283249
PubChem ID:71343137
Update Time:2025-04-20

1-Hexanone, 2-methyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 2-methyl-1-(2-pyridinyl)-
    • 2-methyl-1-pyridin-2-ylhexan-1-one
    • 139984-00-2
    • DTXSID80769784
    • 2-METHYL-1-(PYRIDIN-2-YL)HEXAN-1-ONE
    • Inchi: 1S/C12H17NO/c1-3-4-7-10(2)12(14)11-8-5-6-9-13-11/h5-6,8-10H,3-4,7H2,1-2H3
    • InChI Key: OOJTYBIWZLFIEA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CN=1)C(C)CCCC

Computed Properties

  • Exact Mass: 191.13111
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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